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Reversine Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the use of Reversine in long-term cell culture, with a focus on its degradation

rate and the necessity of media changes.

Frequently Asked Questions (FAQs)
Q1: What is Reversine and what is its primary mechanism of action?

Reversine, with the chemical formula C21H27N7O, is a small molecule, 2,6-disubstituted

purine derivative.[1][2] It is widely recognized as a potent, ATP-competitive inhibitor of Aurora

kinases, including Aurora A, B, and C.[3][4][5][6] By inhibiting these kinases, Reversine can

disrupt critical mitotic events, leading to effects such as failed cytokinesis and the induction of

polyploidy.[3] It has also been shown to inhibit other kinases, such as Monopolar spindle 1

(MPS1).[1][7] This range of activity allows Reversine to be used in various research

applications, from cancer studies to inducing cellular dedifferentiation.[1]

Q2: How should I prepare and store my Reversine stock solution?

For optimal stability, Reversine powder should be stored at -20°C and protected from light.[3]

To prepare a stock solution, dissolve the Reversine powder in a suitable solvent, such as

dimethyl sulfoxide (DMSO).[3] Once dissolved, it is recommended to create single-use aliquots

to minimize freeze-thaw cycles and store them at -20°C or -80°C.
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Q3: What is the degradation rate or half-life of Reversine in cell culture media?

Currently, there is no publicly available quantitative data specifically detailing the degradation

rate or half-life of Reversine in various cell culture media (e.g., DMEM, RPMI-1640) at 37°C.

The stability of a small molecule like Reversine can be influenced by several factors, including

media composition, pH, and the presence of serum.

Q4: How often should I change the media when treating my cells with Reversine for a long-term

experiment?

Due to the lack of specific degradation data, the optimal frequency for media changes in long-

term cultures with Reversine needs to be determined empirically. As a general starting point,

researchers often change the media every 48 to 72 hours in long-term small molecule studies.

[8] However, for experiments where a consistent Reversine concentration is critical, it is highly

recommended to perform a stability study in your specific cell culture system to determine a

more precise media refreshment schedule.

Q5: What are the signs that Reversine might be degrading in my long-term culture?

If you observe a decrease in the expected phenotypic effects of Reversine over time, such as a

reduction in cell cycle arrest or a reversal of morphological changes, it could indicate that the

effective concentration of the compound is decreasing due to degradation. To confirm this, a

stability analysis of Reversine in your culture media would be necessary.

Quantitative Data Summary
While specific degradation kinetics in cell culture media are not available, the following table

summarizes the known stability of Reversine stock solutions based on manufacturer

recommendations.

Preparation Solvent
Storage
Temperature

Stability Period

Powder - -20°C ≥ 4 years[5]

Stock Solution DMSO -20°C Up to 2 years[3]

Stock Solution DMSO -80°C Up to 1 year[4]
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Experimental Protocols
Protocol: Determining the Degradation Rate of Reversine in Cell Culture Media

This protocol outlines a general method to determine the stability of Reversine in your specific

cell culture setup using High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Materials:

Reversine powder

DMSO

Your specific cell culture medium (e.g., DMEM/F-12) with all supplements (e.g., FBS,

antibiotics)

Sterile, cell-free culture plates or flasks

Incubator (37°C, 5% CO2)

HPLC or LC-MS system

Appropriate solvents for mobile phase and sample extraction (e.g., acetonitrile, methanol,

water with formic acid)

Analytical column (e.g., C18)

Methodology:

Preparation of Reversine-Containing Media:

Prepare a concentrated stock solution of Reversine in DMSO.

Spike your complete cell culture medium with the Reversine stock solution to achieve the

final working concentration used in your experiments. Prepare a sufficient volume for all

time points.
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Incubation:

Dispense the Reversine-containing medium into sterile, cell-free culture vessels. Using

cell-free conditions initially simplifies the analysis by eliminating cellular metabolism as a

variable.

Place the vessels in a 37°C, 5% CO2 incubator.

Sample Collection:

Collect aliquots of the medium at various time points (e.g., 0, 6, 12, 24, 48, 72, and 96

hours).

The time=0 sample represents the initial concentration.

Store the collected samples at -80°C until analysis to prevent further degradation.

Sample Analysis by HPLC or LC-MS:

Thaw the samples and, if necessary, perform a sample clean-up/extraction to remove

media components that could interfere with the analysis.[9]

Analyze the concentration of Reversine in each sample using a validated HPLC or LC-MS

method. This will involve separating Reversine from any potential degradation products.

Data Analysis:

Plot the concentration of Reversine as a function of time.

Calculate the degradation rate and the half-life (t½) of Reversine in your culture medium

under these conditions.
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Experimental Workflow: Reversine Stability

Prepare Reversine-spiked
cell culture medium

Incubate medium at 37°C
in cell-free conditions

Collect aliquots at
various time points

(0, 6, 12, 24, 48, 72h)

Analyze Reversine concentration
by HPLC or LC-MS

Plot concentration vs. time
and calculate half-life

Determine optimal media
change frequency for
long-term experiments

Click to download full resolution via product page

Caption: Workflow for determining Reversine degradation and media change schedule.
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Caption: Reversine inhibits the Aurora B kinase signaling pathway.
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Troubleshooting Guide: Inconsistent Results with Reversine

Issue: Decreased or inconsistent
phenotypic effect of Reversine

in long-term culture

Potential Cause 1:
Reversine Degradation

Potential Cause 2:
Incorrect Stock Concentration

Potential Cause 3:
Cellular Resistance

Solution: Determine Reversine
half-life in your media and

increase media change frequency

Solution: Verify stock solution
concentration and ensure proper

storage (-20°C, protected from light)

Solution: Evaluate expression of
Reversine targets (e.g., Aurora Kinases)

and consider alternative compounds

Click to download full resolution via product page

Caption: Troubleshooting inconsistent experimental outcomes with Reversine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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